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Applications in Drug Discovery

Authored by a Senior Application Scientist

Introduction:

1-Methyl-1H-indazol-4-amine is a heterocyclic amine belonging to the indazole class of
compounds. The indazole scaffold is a bicyclic structure composed of a benzene ring fused to
a pyrazole ring. This particular arrangement confers upon it a unique set of electronic and steric
properties, making it a "privileged scaffold" in medicinal chemistry.[1][2] Its structural
resemblance to endogenous purine bases allows it to interact with the active sites of various
enzymes and receptors, leading to a broad spectrum of biological activities.[3] Consequently,
indazole derivatives have been successfully developed into therapeutics for a range of
conditions including cancer, inflammation, and neurological disorders.[2][4][5] This guide
provides a comprehensive overview of the chemical properties, synthesis, characterization, and
applications of 1-Methyl-1H-indazol-4-amine, a key building block for the development of
novel therapeutics.

Core Chemical and Physical Properties

The fundamental properties of 1-Methyl-1H-indazol-4-amine are summarized below. This data
is essential for its handling, characterization, and use in synthetic chemistry.
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Property Value Source(s)
Molecular Formula CsHoN3 [61I71I81I91[10]
Molecular Weight 147.18 g/mol [61[7181[9]
IUPAC Name 1-methylindazol-4-amine [7]
CAS Number 77894-69-0 [61[71[9]
Monoisotopic Mass 147.079647300 Da [71[8]
Off-white to pale yellow solid
Appearance
(Assumed)
Purity Typically >98% [9]
1-Methyl-1H-indazol-4-
Synonyms ylamine, 4-Amino-1-methyl-1H-  [6][7]

indazole

Synthesis and Mechanistic Rationale

The synthesis of 1-Methyl-1H-indazol-4-amine can be achieved through a multi-step process,
typically starting from a substituted nitrobenzene derivative. The chosen pathway leverages
common and well-established reactions in heterocyclic chemistry, ensuring reproducibility and
scalability.

Proposed Synthetic Workflow

The following diagram outlines a logical and efficient synthetic route. The causality behind each
step is explained to provide a deeper understanding of the process.
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Stage 1: Nitration

2-Methylaniline

NOs3, H2S04

(Z-Methyl-B-nitroaniline)
1. NaNOgz, HCI

2. Heat (Intramolecular Cyclization)

Stage 2: Diazotization & Cyclization
Y
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Hz, Pd/C or SnClz

Stage 3: Reduction

1-Methyl-1H-indazol-4-amine

Amide Coupling

Reductive Amination

Gulfonamide FormatioD
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1-Methyl-1H-indazol-4-amine
(Core Scaffold)

Novel Drug Candidates
(e.g., Kinase Inhibitors, GPCR Modulators)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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